molecular formula C14H18N4O2S B6632112 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine

2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine

Cat. No. B6632112
M. Wt: 306.39 g/mol
InChI Key: QRYMHGNSRUVCSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine involves its ability to bind to and inhibit the activity of certain enzymes and receptors in the body. It has been shown to inhibit the reuptake of serotonin, which increases the concentration of serotonin in the synaptic cleft and enhances its neurotransmitter activity. It has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine vary depending on its mode of action and the specific biological system being studied. In neuroscience, it has been shown to enhance the activity of serotonin, which can lead to improved mood and reduced anxiety. In cancer research, it has been shown to inhibit the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine in lab experiments include its ability to selectively target specific enzymes and receptors, its potential applications in various fields, and its relatively low toxicity. The limitations include the need for further research to fully understand its mechanism of action, potential side effects, and optimal dosing.

Future Directions

For research on 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine include investigating its potential applications in the treatment of depression, anxiety, and other neurological disorders. It could also be studied further for its potential use in cancer therapy and drug discovery. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine involves the reaction of 2-methylpyrazole-3-carboxylic acid with 2,3-dihydro-1H-indole-2-sulfonyl chloride in the presence of a base such as triethylamine. The resulting compound is then reduced with sodium borohydride to yield 2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine.

Scientific Research Applications

2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine has been studied for its potential applications in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, it has been shown to have an inhibitory effect on the reuptake of serotonin, which could potentially be used in the treatment of depression and anxiety disorders. In cancer research, it has been studied for its ability to inhibit the growth of cancer cells. It has also been investigated as a potential drug target for the treatment of Alzheimer's disease.

properties

IUPAC Name

2-[1-(2-methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H18N4O2S/c1-17-14(7-9-16-17)21(19,20)18-10-11(6-8-15)12-4-2-3-5-13(12)18/h2-5,7,9,11H,6,8,10,15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QRYMHGNSRUVCSO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=CC=N1)S(=O)(=O)N2CC(C3=CC=CC=C32)CCN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[1-(2-Methylpyrazol-3-yl)sulfonyl-2,3-dihydroindol-3-yl]ethanamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.